Tellurium

Specification

• Description: Grayish-white, lustrous, brittle, crystalline solid; dark-gray to brown, amorphous powder with metallic characteristics. Used as a coloring agent in chinaware, porcelains, enamels, glass; producing black finish on silverware; semiconductor devices and research; manufacturing special alloys of marked electrical resistance. Improves mechanical properties of lead; powerful carbide stabilizer in cast iron, tellurium vapor in "daylight" lamps, vulcanization of rubber. Blasting caps. Semiconductor research. (EPA, 1998); Toxic by inhalation, skin absorption, or ingestion. May be solid or liquid.; Tellurium atom is a chalcogen and a metalloid atom.; Tellurium is a natural product found in Paris polyphylla var. chinensis with data available.; Tellurium is an element with atomic symbol Te, atomic number 52, and atomic weight 127.6.; Tellurium is a mineral with formula of Te. The IMA symbol is Te.; An element that is a member of the chalcogen family. It has the atomic symbol Te, atomic number 52, and atomic weight 127.60. It has been used as a coloring agent and in the manufacture of electrical equipment. Exposure may cause nausea, vomiting, and CNS depression.
• CAS No.: 13494-80-9
• Molecular Formula: Te
• Molecular Weight: 127.6 g/mol
• IUPAC Name: tellurium
• Standard InChI: InChI=1S/Te
• Standard InChI Key: PORWMNRCUJJQNO-UHFFFAOYSA-N
• Impurities: Commercial grade: copper, 0.01 wt%; lead, 0.003 wt%; selenium, 0.01 wt%; silica, 0.04 wt%; iron, 0.01 wt%; High purity grade: other impurities, 10 ppm.
• SMILES: [Te]
• Canonical SMILES: [Te]
• Boiling Point: 1814 °F amorphous powder; 2534 °F crystalline solid (EPA, 1998); 989.9 °C; 989.8 °C; 1814 °F
• Colorform: Grayish-white, lustrous, brittle, crystalline solid, hexagonal, rhombohedral structure; Dark-gray to brown, amorphous powder with metal characteristics
• Melting Point: 842 °F (EPA, 1998); 449.8 °C; 449.5 °C; 842 °F